Cas no 14650-51-2 (Butanoic acid,2-diazo-3-oxo-4-phenoxy-, ethyl ester)

Butanoic acid,2-diazo-3-oxo-4-phenoxy-, ethyl ester structure
14650-51-2 structure
Product Name:Butanoic acid,2-diazo-3-oxo-4-phenoxy-, ethyl ester
CAS No:14650-51-2
MF:C12H12N2O4
MW:248.234683036804
CID:156355
PubChem ID:4373930
Update Time:2025-04-19

Butanoic acid,2-diazo-3-oxo-4-phenoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-diazo-3-oxo-4-phenoxy-, ethyl ester
    • (Z)-3-diazonio-4-ethoxy-4-oxo-1-phenoxybut-2-en-2-olate
    • NSC48749
    • NSC 48749
    • 14650-51-2
    • NSC-48749
    • ETHYL 2-DIAZO-3-OXO-4-PHENOXYBUTANOATE
    • DTXSID80716172
    • Inchi: 1S/C12H12N2O4/c1-2-17-12(16)11(14-13)10(15)8-18-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
    • InChI Key: URMHJOVHUTUYOA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)CC(C(C(=O)OCC)=[N+]=[N-])=O

Computed Properties

  • Exact Mass: 249.08759
  • Monoisotopic Mass: 248.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.7A^2
  • XLogP3: 2.3

Experimental Properties

  • PSA: 90.55
  • LogP: 0.94946
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